Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
Brand Name:
Vulcanchem
CAS No.:
12269-82-8
VCID:
VC20987921
InChI:
InChI=1S/C24H22N2O5S.Na/c1-2-3-6-14-9-11-15(12-10-14)26-18-13-19(32(29,30)31)22(25)21-20(18)23(27)16-7-4-5-8-17(16)24(21)28;/h4-5,7-13,26H,2-3,6,25H2,1H3,(H,29,30,31);/q;+1/p-1
SMILES:
CCCCC1=CC=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)S(=O)(=O)[O-].[Na+]
Molecular Formula:
C24H21N2NaO5S
Molecular Weight:
472.5 g/mol
Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
CAS No.: 12269-82-8
Cat. No.: VC20987921
Molecular Formula: C24H21N2NaO5S
Molecular Weight: 472.5 g/mol
* For research use only. Not for human or veterinary use.
![Sodium 1-amino-4-[(4-butylphenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate - 12269-82-8](/images/no_structure.jpg)
Specification
| CAS No. | 12269-82-8 |
|---|---|
| Molecular Formula | C24H21N2NaO5S |
| Molecular Weight | 472.5 g/mol |
| IUPAC Name | sodium;1-amino-4-(4-butylanilino)-9,10-dioxoanthracene-2-sulfonate |
| Standard InChI | InChI=1S/C24H22N2O5S.Na/c1-2-3-6-14-9-11-15(12-10-14)26-18-13-19(32(29,30)31)22(25)21-20(18)23(27)16-7-4-5-8-17(16)24(21)28;/h4-5,7-13,26H,2-3,6,25H2,1H3,(H,29,30,31);/q;+1/p-1 |
| Standard InChI Key | QUBWRMVVDDDDBG-UHFFFAOYSA-M |
| Isomeric SMILES | CCCCC1=CC=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)S(=O)(=O)[O-].[Na+] |
| SMILES | CCCCC1=CC=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)S(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CCCCC1=CC=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)S(=O)(=O)[O-].[Na+] |
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